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Compound of Interest

Compound Name: 2-Amino-6-methoxy-3-nitropyridine

Cat. No.: B1334430

Prepared by the Office of Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-Amino-6-methoxy-3-
nitropyridine (CAS: 73896-36-3). This document is designed for researchers, chemists, and
drug development professionals to provide in-depth troubleshooting, frequently asked
qguestions (FAQs), and optimized protocols to enhance reaction yield and product purity. This
versatile compound is a crucial intermediate in medicinal chemistry, particularly for
pharmaceuticals and agrochemicals.[1]

l. Synthetic Strategy Overview

The successful synthesis of 2-Amino-6-methoxy-3-nitropyridine hinges on the careful
execution of a multi-step pathway or a direct nitration approach. Each route presents unique
challenges and optimization opportunities. The most common and industrially scalable method
begins with 2,6-dichloropyridine, while an alternative involves the direct nitration of 2-amino-6-
methoxypyridine.[2][3]

Below is a workflow diagram illustrating the primary synthetic routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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